![molecular formula C20H19F2N5O2 B7635526 N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide](/img/structure/B7635526.png)
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide
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Overview
Description
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide, also known as DF-MPJC, is a chemical compound that has gained attention in the field of scientific research due to its potential applications as a pharmacological tool. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which has been implicated in a variety of neurological and psychiatric disorders.
Mechanism of Action
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide acts as a selective antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activation of mGluR5, this compound can modulate the release of neurotransmitters such as glutamate, dopamine, and GABA. This modulation can have downstream effects on various signaling pathways involved in synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of dopamine release, and the reduction of neuroinflammation. It has also been shown to have potential neuroprotective effects in animal models of Parkinson's and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide in lab experiments is its selectivity for mGluR5, which allows for more specific modulation of this receptor compared to other pharmacological tools. However, one limitation is that this compound may have off-target effects on other receptors or signaling pathways, which could complicate data interpretation.
Future Directions
There are several future directions for research involving N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide, including the development of more selective mGluR5 antagonists, the investigation of its potential therapeutic applications in various neurological and psychiatric disorders, and the exploration of its role in synaptic plasticity, learning, and memory. Additionally, more research is needed to determine the optimal dosing and administration of this compound in animal models and clinical trials.
Synthesis Methods
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the preparation of 8-difluoromethoxyquinoline, which is then reacted with 4-pyridinecarboxaldehyde to form the intermediate compound 8-(4-pyridyl)-2,3-dihydro-1H-quinolin-5-ol. This intermediate is then reacted with 1-(4-fluorophenyl)piperazine and 1,1'-carbonyldiimidazole to form the final product, this compound.
Scientific Research Applications
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide has been used extensively in scientific research as a pharmacological tool to study the role of mGluR5 in various neurological and psychiatric disorders. It has been shown to have potential therapeutic applications in the treatment of conditions such as Parkinson's disease, Alzheimer's disease, schizophrenia, and addiction. This compound has also been used to study the role of mGluR5 in synaptic plasticity, learning, and memory.
properties
IUPAC Name |
N-[8-(difluoromethoxy)quinolin-5-yl]-4-pyridin-4-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F2N5O2/c21-19(22)29-17-4-3-16(15-2-1-7-24-18(15)17)25-20(28)27-12-10-26(11-13-27)14-5-8-23-9-6-14/h1-9,19H,10-13H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNUOAXRJMUPOFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=NC=C2)C(=O)NC3=C4C=CC=NC4=C(C=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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